Cas no 1170116-90-1 (3-(5-chloro-2-methoxyphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea)

• Product Name: 3-(5-chloro-2-methoxyphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea
• CAS No: 1170116-90-1
• MF: C₁₅H₁₈ClN₅O₂
• MW: 335.788721561432
• CID: 6309212
• PubChem ID: 44118088
• Update Time: 2025-05-21

3-(5-chloro-2-methoxyphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea
• 1-(5-chloro-2-methoxyphenyl)-3-[2-[(6-methylpyridazin-3-yl)amino]ethyl]urea
• SR-01000923755
• F5600-0492
• VU0648720-1
• 1-(5-chloro-2-methoxyphenyl)-3-(2-((6-methylpyridazin-3-yl)amino)ethyl)urea
• SR-01000923755-1
• AKOS024515364
• 1170116-90-1
• 3-(5-chloro-2-methoxyphenyl)-1-{2-[(6-methylpyridazin-3-yl)amino]ethyl}urea

• Inchi： 1S/C15H18ClN5O2/c1-10-3-6-14(21-20-10)17-7-8-18-15(22)19-12-9-11(16)4-5-13(12)23-2/h3-6,9H,7-8H2,1-2H3,(H,17,21)(H2,18,19,22)
• InChI Key： HSPANMWXWHEJOR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(NCCNC1=CC=C(C)N=N1)=O)OC

Computed Properties

• Exact Mass: 335.1149025g/mol
• Monoisotopic Mass: 335.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(5-chloro-2-methoxyphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea

Introduction to 3-(5-chloro-2-methoxyphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea (CAS No. 1170116-90-1)

3-(5-chloro-2-methoxyphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1170116-90-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including a 5-chloro-2-methoxyphenyl moiety and a 6-methylpyridazin-3-yl substituent, which are critical for its interactions with biological targets. The presence of these groups suggests that the compound may possess unique pharmacological properties, such as binding affinity to specific enzymes or receptors.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The urea moiety in the compound's structure is particularly noteworthy, as urea-based derivatives have shown considerable potential in drug discovery. Urea compounds are known for their ability to form stable hydrogen bonds with biological targets, which can enhance their binding affinity and selectivity.

The 2-(6-methylpyridazin-3-yl)aminoethyl group further contributes to the compound's complexity and functionality. Pyridazine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with a variety of biological targets. The addition of a methyl group at the 6-position of the pyridazine ring may influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in the design of bioactive molecules. The specific arrangement of functional groups in 3-(5-chloro-2-methoxyphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea may contribute to its unique biological properties. Researchers have been exploring how modifications to the 5-chloro-2-methoxyphenyl and 6-methylpyridazin-3-yl moieties can affect the compound's efficacy and selectivity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic synthesis and purification methods like column chromatography, are employed to obtain the desired product. The complexity of its synthesis underscores the challenges and expertise required in pharmaceutical research.

In vitro studies have begun to shed light on the potential biological activities of 3-(5-chloro-2-methoxyphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea. Preliminary results suggest that the compound may exhibit inhibitory effects on certain enzymes or receptors relevant to diseases such as cancer, inflammation, and neurological disorders. These findings have prompted further investigation into its mechanisms of action and potential therapeutic applications.

The development of novel drug candidates is a meticulous process that involves extensive testing to evaluate their safety and efficacy. 3-(5-chloro-2-methoxyphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea is currently undergoing preclinical studies to assess its pharmacological properties. These studies aim to provide a comprehensive understanding of how the compound interacts with biological systems and whether it can be developed into a viable therapeutic agent.

The integration of computational methods, such as molecular docking and virtual screening, has accelerated the discovery process for new bioactive compounds. These tools allow researchers to predict how different molecules might interact with biological targets, thereby guiding experimental efforts more efficiently. The use of computational techniques in conjunction with traditional experimental methods has been instrumental in advancing the development of compounds like 3-(5-chloro-2-methoxyphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea.

The future prospects for this compound remain promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. As our understanding of disease mechanisms continues to evolve, compounds like 3-(5-chloro-2-methoxyphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea are poised to play a significant role in the development of next-generation treatments.